![molecular formula C5H7BN2O3 B566114 (4-Methoxypyrimidin-5-yl)boronic acid CAS No. 909187-37-7](/img/structure/B566114.png)
(4-Methoxypyrimidin-5-yl)boronic acid
Overview
Description
“(4-Methoxypyrimidin-5-yl)boronic acid” is a boronic acid derivative with the molecular formula C5H7BN2O3 . It is a type of organoboron compound, which are commonly used in organic chemistry .
Synthesis Analysis
Boronic acids, including “this compound”, can be synthesized using various methods. One common method involves the use of organometallic reagents and boranes . The synthetic processes used to obtain these active compounds are relatively simple and well-known .
Molecular Structure Analysis
The molecular weight of “this compound” is approximately 153.93 g/mol . The exact mass is 154.05500 . The compound has 2 hydrogen bond donors and 5 hydrogen bond acceptors .
Chemical Reactions Analysis
Boronic acids, including “this compound”, are considered Lewis acids . They can form stable transition complexes with sugars and amino acids . The pKa values of boronic acids can change in the presence of diols .
Scientific Research Applications
Synthesis and Chemical Properties : Patel et al. (2016) describe an efficient synthesis of a related boronic acid, (2-aminopyrimidin-5-yl) boronic acid, highlighting its practicality and cost-effectiveness. This synthesis involves in-situ protection of the amine group and a Suzuki–Miyaura borylation, demonstrating the chemical versatility of boronic acids in organic synthesis (Patel et al., 2016).
Fluorescence Quenching Studies : Geethanjali et al. (2015) studied the fluorescence quenching of boronic acid derivatives, including a similar compound, by aniline in alcohols. This research is relevant for sensor development, as it provides insights into the interaction of boronic acids with other substances (Geethanjali et al., 2015).
Regioselective Hydroxyalkylations : Paintner et al. (2001) discuss the regioselective hydroxyalkylation of boron 4-methoxy-2-furanolates, a process that could be analogous to reactions involving 4-Methoxypyrimidin-5-yl boronic acid. This study contributes to the understanding of selective organic reactions in the context of boronic acids (Paintner et al., 2001).
Suzuki Cross-Coupling Reactions : Bouillon et al. (2002, 2003) have synthesized novel halopyridinylboronic acids and esters, including 2,4, or 5-Halopyridin-3-yl-boronic acids and esters. These compounds were found to be effective in Suzuki cross-coupling reactions, a common application of boronic acids in forming new chemical libraries (Bouillon et al., 2002) (Bouillon et al., 2003).
Formation of Tetraarylpentaborates : Nishihara et al. (2002) reported on the reactions of (4-methoxyphenyl)boronic acid with an aryloxorhodium complex to form tetraarylpentaborates, showcasing the reactivity of boronic acids in forming complex structures (Nishihara et al., 2002).
Tautomerism Studies : Kheifets et al. (2006) investigated the tautomerism of 5-fluoro-4-hydroxy-2-methoxypyrimidine, a related compound. Understanding the tautomerism in such molecules can be crucial for their applications in different chemical environments (Kheifets et al., 2006).
Metal-Free Coupling Reactions : Allwood et al. (2014) describe the metal-free coupling of aromatic moieties with saturated heterocyclic partners, which could include boronic acids like 4-Methoxypyrimidin-5-yl boronic acid. This provides a pathway to synthesize sp(2)-sp(3) linked bicyclic building blocks (Allwood et al., 2014).
Analytical Challenges and Strategies : Zhong et al. (2012) discuss the analytical challenges and strategies for analyzing highly reactive pinacolboronate esters, which could be relevant for handling and analyzing compounds like 4-Methoxypyrimidin-5-yl boronic acid (Zhong et al., 2012).
Mechanism of Action
Future Directions
Boronic acids have been gaining interest in medicinal chemistry due to their potential applications in various fields such as anticancer, antibacterial, antiviral activity, and even their application as sensors and delivery systems . The introduction of a boronic acid group to bioactive molecules has shown to modify selectivity, physicochemical, and pharmacokinetic characteristics, with the improvement of the already existing activities . Therefore, it is expected that the studies with boronic acids, including “(4-Methoxypyrimidin-5-yl)boronic acid”, will be extended in order to obtain new promising drugs in the future .
Properties
IUPAC Name |
(4-methoxypyrimidin-5-yl)boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7BN2O3/c1-11-5-4(6(9)10)2-7-3-8-5/h2-3,9-10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIHFIKAJVVQLMX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CN=CN=C1OC)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7BN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90680996 | |
Record name | (4-Methoxypyrimidin-5-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90680996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.93 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
909187-37-7 | |
Record name | (4-Methoxypyrimidin-5-yl)boronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=909187-37-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (4-Methoxypyrimidin-5-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90680996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.